
Application Notes and Protocols for DY3002

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: DY3002

Cat. No.: B13435455

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

DY3002 is a novel, selective, and potent inhibitor of the Epidermal Growth Factor Receptor

(EGFR).[1] It has demonstrated significant efficacy in overcoming T790M-mediated resistance

in non-small cell lung cancer (NSCLC), a common mechanism of acquired resistance to first

and second-generation EGFR tyrosine kinase inhibitors (TKIs).[1][2] This document provides

detailed protocols for the preparation of DY3002 stock solutions for in vitro and in vivo research

applications.

Quantitative Data Summary

The following table summarizes the key quantitative data for DY3002:
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Property Value Source

Molecular Weight 464.95 g/mol [1]

CAS Number 2020015-37-4 [1][3]

Molecular Formula C₂₄H₂₅ClN₆O₂ [1]

Storage of Solid 2 years at -20°C DC Chemicals COA

Storage of DMSO Stock

Solution

6 months at -80°C1 month at

-20°C2 weeks at 4°C
DC Chemicals COA

Experimental Protocols
Materials

DY3002 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM DY3002 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of DY3002 in DMSO. This is

a common starting concentration for many cell-based assays.

1. Pre-Preparation:

Before opening the vial, allow the DY3002 powder to equilibrate to room temperature for at

least 60 minutes. This prevents condensation from forming on the powder.

Ensure all materials and equipment are sterile to prevent contamination of the stock solution.
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2. Weighing the Compound:

To prepare 1 mL of a 10 mM stock solution, you will need 4.65 mg of DY3002.

Calculation:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 464.95 g/mol = 0.0046495 g = 4.65 mg

Carefully weigh out the required amount of DY3002 powder in a sterile microcentrifuge tube

or vial.

3. Dissolving the Compound:

Add the appropriate volume of anhydrous DMSO to the tube containing the DY3002 powder.

For 1 mL of a 10 mM solution, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly for several minutes until the powder is completely

dissolved. Gentle warming in a 37°C water bath can aid in dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.

4. Aliquoting and Storage:

It is highly recommended to prepare and use solutions on the same day. However, if storage

is necessary, aliquot the stock solution into smaller, single-use volumes in tightly sealed

vials. This minimizes freeze-thaw cycles which can degrade the compound.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month). For very short-term storage, 4°C is acceptable for up to 2

weeks.

Clearly label each aliquot with the compound name, concentration, date of preparation, and

your initials.

Visualizations
EGFR Signaling Pathway and Inhibition by DY3002
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Caption: EGFR signaling pathway and the inhibitory action of DY3002.

Experimental Workflow for DY3002 Stock Solution Preparation
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Caption: Workflow for preparing DY3002 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DY3002 - TargetMol Chemicals Inc [bioscience.co.uk]

2. Novel Selective and Potent EGFR Inhibitor that Overcomes T790M-Mediated Resistance
in Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]

3. Dy3002|2020015-37-4|COA [dcchemicals.com]

To cite this document: BenchChem. [Application Notes and Protocols for DY3002].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13435455/docs#application-notes-and-protocols-for-
dy3002]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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